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Compound of Interest

Compound Name: Sucrose-13C

Cat. No.: B12363151

Uniformly labeled 13C Sucrose ([U-13C12]Sucrose) is a non-radioactive, stable isotope-labeled
form of sucrose in which all twelve carbon atoms are the 13C isotope instead of the common 12C
isotope.[1][2] Sucrose itself is a disaccharide composed of two monosaccharides: glucose and
fructose.[1] This isotopic enrichment makes it an invaluable tracer for metabolic research,
allowing scientists to track the precise fate of sucrose-derived carbon through various
biochemical pathways in living organisms without the safety concerns associated with
radioactive isotopes like 1#C.[3] Its primary application lies in metabolic flux analysis (MFA) and
as a diagnostic tool in clinical settings, particularly for gastrointestinal disorders.[4]

Core Principles of **C Isotopic Tracing

The fundamental principle behind using [U-13C12]Sucrose is isotopic tracing. When introduced
into a biological system, the labeled sucrose is metabolized just like its unlabeled counterpart.
However, the heavier 13C atoms act as a distinguishable marker. Analytical techniques such as
mass spectrometry or nuclear magnetic resonance (NMR) can differentiate between
metabolites containing *3C and those with *2C. By measuring the incorporation of 3C into
downstream molecules—such as organic acids, amino acids, or exhaled carbon dioxide—
researchers can quantitatively map metabolic pathways, determine the velocity of reactions
(fluxes), and identify disruptions in metabolic networks.

Physicochemical and Isotopic Properties

The physical and isotopic characteristics of [U-*3C12]Sucrose are critical for its use as a tracer.
High isotopic purity ensures that the observed signal is unambiguously from the administered
compound.
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Property Value Reference
Chemical Formula 13C12H22011

Molecular Weight 354.21 g/mol

Isotopic Purity =99 atom % 13C

Chemical Purity >99% (CP)

Physical Form Powder

Melting Point 185-187 °C

Mass Shift M+12

Key Applications and Experimental Protocols

Clinical Diagnostics: The **C-Sucrose Breath Test (**C-
SBT)

A primary clinical application of [U-13C12]Sucrose is in the 13C-Sucrose Breath Test, a non-
invasive method for diagnosing Congenital Sucrase-Isomaltase Deficiency (CSID). CSID is a
genetic disorder characterized by the inability to digest sucrose due to deficient activity of the
sucrase-isomaltase enzyme in the small intestine.

The test works by measuring the rate at which 13C is exhaled as *3CO: after a patient ingests a
dose of 13C-labeled sucrose. In healthy individuals, the sucrase enzyme efficiently cleaves the
sucrose into glucose and fructose, which are then absorbed and metabolized, leading to a
rapid increase in exhaled 3COz2. In CSID patients, this process is significantly impaired.
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Patient Administration
' ' Oral i ion of \
(Patlent Fasts Overnight [U-5Caz]Sucrose Solution}
Sample Collection Analysis Diagnosis
Baseline Breath Sample Breath Sample Cullecpon Isotope Ratio Mass Calculation of Comparison to Diagnosis of CSID or
(t=0) (e.g, every 15-30 min Spectrometry (IRMS) 13C Excretion Rate Control Values Normal Sucrase Activity
for 2-3 hours) Analysis of 3CO2/22COz
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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